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Compound of Interest

Compound Name: NBQX disodium

Cat. No.: B014699 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution and storage of NBQX
disodium salt, a potent and selective competitive antagonist of AMPA/kainate receptors. The

information is intended to guide researchers in preparing stable and effective solutions for in

vitro and in vivo experimental settings.

Introduction
NBQX disodium salt (2,3-dioxo-6-nitro-1,2,3,4-tetrahydrobenzo[f]quinoxaline-7-sulfonamide

disodium salt) is a widely used pharmacological tool to study glutamatergic neurotransmission.

[1] Its selectivity for AMPA/kainate receptors over NMDA receptors makes it invaluable for

dissecting the roles of different glutamate receptor subtypes in physiological and pathological

processes.[2] This document outlines its key physicochemical properties and provides

standardized protocols for its dissolution and storage to ensure experimental reproducibility.

Physicochemical Properties
A summary of the key properties of NBQX disodium salt is presented below.
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Property Value Reference

Molecular Weight 380.24 g/mol

Formula C₁₂H₆N₄Na₂O₆S

Appearance Orange solid

Purity ≥98% (HPLC)

Storage (Solid) -20°C [2]

Stability (Solid) ≥ 4 years at -20°C [2]

Solubility Data
NBQX disodium salt is significantly more water-soluble than its parent compound, NBQX. The

following table summarizes its solubility in common laboratory solvents.

Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Reference

Water 19.01 50

DMSO 20 52.6 [2]

Saline (0.9% NaCl)
Soluble (used for in

vivo studies)
Not specified

Storage and Stability of Solutions
Proper storage of NBQX disodium salt solutions is critical to maintain their potency and

ensure reliable experimental results. While comprehensive, quantitative stability data under

various conditions (e.g., different pH values, light exposure) is not readily available in the

literature, the following guidelines are based on manufacturer recommendations and common

laboratory practices.
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Solvent
Storage
Temperature

Duration
Recommendati
ons

Reference

Water -20°C Up to 1 month

Aliquot to avoid

freeze-thaw

cycles.

[1][3]

DMSO -20°C Up to 1 month

Aliquot to avoid

freeze-thaw

cycles.

[3]

Saline (0.9%

NaCl)
Use fresh Same day

Recommended

for in vivo

experiments.

[1]

Artificial

Cerebrospinal

Fluid (aCSF)

Use fresh Same day

Recommended

for in vitro

electrophysiology

.

[1]

General Recommendations:

Prepare fresh solutions whenever possible, especially for acute in vivo and in vitro

experiments.[1]

Store stock solutions in small aliquots to minimize the number of freeze-thaw cycles.

Protect solutions from light, although specific data on light sensitivity is limited, this is a

general good practice for dissolved chemical compounds.

Before use, allow frozen aliquots to thaw completely and equilibrate to room temperature.

Ensure any precipitate is fully dissolved before use.[1]

Experimental Protocols
Preparation of Stock Solutions
This protocol describes the preparation of a 50 mM stock solution in water.
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Materials:

NBQX disodium salt (solid)

Sterile, purified water (e.g., Milli-Q or equivalent)

Vortex mixer

Sterile microcentrifuge tubes or vials

Procedure:

Calculate the required mass of NBQX disodium salt using the following formula: Mass (mg)

= Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol ) Example for 1 mL

of a 50 mM stock: 50 mM x 1 mL x 380.24 g/mol = 19.012 mg

Weigh the calculated amount of NBQX disodium salt and place it in a sterile tube.

Add the desired volume of sterile water.

Vortex the solution until the NBQX disodium salt is completely dissolved. Gentle warming or

sonication may be used to aid dissolution if necessary.[3]

Aliquot the stock solution into smaller volumes in sterile, light-protected tubes.

Store the aliquots at -20°C for up to one month.[1][3]

Protocol for In Vitro Studies (Electrophysiology)
This protocol describes the preparation of NBQX disodium salt in artificial cerebrospinal fluid

(aCSF) for use in brain slice electrophysiology. A common working concentration for blocking

AMPA receptor-mediated currents is 10 µM.[1]

Materials:

50 mM NBQX disodium salt stock solution in water

Freshly prepared and carbogenated (95% O₂ / 5% CO₂) aCSF
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Micropipettes

aCSF Recipe Example (in mM): 125 NaCl, 2.5 KCl, 1.25 NaH₂PO₄, 25 NaHCO₃, 2 CaCl₂, 1

MgCl₂, 10 Glucose. The final solution should be bubbled with carbogen for at least 15 minutes

before use and have a pH of ~7.4.

Procedure:

On the day of the experiment, thaw an aliquot of the 50 mM NBQX disodium salt stock

solution and bring it to room temperature.

Calculate the volume of the stock solution needed to achieve the desired final concentration

in your aCSF. Volume of stock (µL) = (Final Concentration (µM) x Final Volume (mL)) / Stock

Concentration (mM) Example for 100 mL of 10 µM NBQX in aCSF: (10 µM x 100 mL) / 50

mM = 20 µL

Add the calculated volume of the NBQX stock solution to the freshly prepared and

carbogenated aCSF.

Mix thoroughly by gentle inversion.

This working solution should be used on the same day it is prepared.

Protocol for In Vivo Studies
This protocol describes the preparation of NBQX disodium salt for intraperitoneal (IP) injection

in rodents.

Vehicle 1: Saline

Materials:

NBQX disodium salt (solid)

Sterile 0.9% saline

Vortex mixer
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Sterile vials

Procedure:

Calculate the required mass of NBQX disodium salt based on the desired dose (e.g., in

mg/kg) and the concentration for injection.

Dissolve the calculated amount of NBQX disodium salt in the appropriate volume of sterile

0.9% saline.

Vortex until fully dissolved.

It is recommended to prepare this solution fresh on the day of injection.[1]

Vehicle 2: DMSO/PEG300/Tween-80/Saline Formulation

For formulations requiring higher concentrations or different pharmacokinetic properties, a

mixed vehicle can be used.

Materials:

NBQX disodium salt (solid)

DMSO

PEG300

Tween-80

Sterile 0.9% saline

Vortex mixer

Sterile vials

Procedure:

Prepare a stock solution of NBQX disodium salt in DMSO.
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For the final formulation, combine the components in the following volumetric ratio: 10%

DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.

First, add the DMSO stock solution to the PEG300 and mix well.

Next, add the Tween-80 and mix thoroughly.

Finally, add the saline to reach the final volume and mix until a clear solution is obtained.

This solution should be prepared fresh for each experiment.

Visualized Workflows and Pathways
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Caption: Workflow for dissolving and storing NBQX disodium salt.
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Caption: NBQX disodium salt mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. NBQX disodium salt | AMPA receptor antagonist | Hello Bio [hellobio.com]

2. caymanchem.com [caymanchem.com]

3. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Application Notes and Protocols for NBQX Disodium
Salt]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b014699#how-to-dissolve-and-store-nbqx-disodium-
salt]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b014699?utm_src=pdf-body-img
https://www.benchchem.com/product/b014699?utm_src=pdf-body
https://www.benchchem.com/product/b014699?utm_src=pdf-custom-synthesis
https://hellobio.com/nbqx-disodium-salt.html
https://www.caymanchem.com/product/14914/nbqx-sodium-salt
https://www.medchemexpress.com/nbqx-disodium.html
https://www.benchchem.com/product/b014699#how-to-dissolve-and-store-nbqx-disodium-salt
https://www.benchchem.com/product/b014699#how-to-dissolve-and-store-nbqx-disodium-salt
https://www.benchchem.com/product/b014699#how-to-dissolve-and-store-nbqx-disodium-salt
https://www.benchchem.com/product/b014699#how-to-dissolve-and-store-nbqx-disodium-salt
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014699?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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